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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858 Get Quote

This guide provides comprehensive safety protocols and logistical information for researchers,

scientists, and drug development professionals handling GSK6853. The following procedures

are designed to ensure the safe handling, storage, and disposal of this potent and selective

BRPF1 bromodomain inhibitor.

Personal Protective Equipment (PPE)
When handling GSK6853 in solid or solution form, it is crucial to use appropriate personal

protective equipment to prevent inhalation, skin contact, and eye exposure. The recommended

PPE is based on standard practices for handling potent chemical compounds in a laboratory

setting.

Standard Handling Operations:

Gloves: Two pairs of chemotherapy-rated nitrile gloves (tested to ASTM D6978 standard)

should be worn. Change gloves immediately if contaminated.

Eye Protection: ANSI-rated safety glasses with side shields are the minimum requirement.

For procedures with a higher risk of splashing, chemical splash goggles or a full-face shield

should be used.

Lab Coat: A fully buttoned lab coat, preferably one that is impermeable or disposable, is

required. Cuffs should be tucked into the inner gloves.
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Respiratory Protection: For handling the solid powder outside of a containment enclosure, a

NIOSH-approved respirator (e.g., an N95 or higher) is necessary to prevent inhalation. All

weighing and aliquoting of the powder must be performed in a certified chemical fume hood,

glovebox, or other ventilated enclosure.

Logistical and Physicochemical Data
Proper storage and handling are informed by the compound's physical and chemical

properties.

Property Data

Chemical Name

N-[2,3-dihydro-1,3-dimethyl-6-[(2R)-2-methyl-1-

piperazinyl]-2-oxo-1H-benzimidazol-5-yl]-2-

methoxy-benzamide

CAS Number 1910124-24-1

Molecular Formula C₂₂H₂₇N₅O₃

Molecular Weight 409.5 g/mol

Appearance Solid powder

Storage Temperature Store at -20°C for long-term stability.

Solubility
DMSO: ≥ 81 mg/mL (197.81 mM)Ethanol: 30

mg/mLDMF: 30 mg/mL

Recommended Cell Assay Concentration

To minimize the chance of off-target effects, it is

recommended to use a concentration no higher

than 1 µM in cell-based assays.[1][2]

Experimental Protocols
Step-by-Step Handling and Solution Preparation
Protocol
This protocol outlines the essential steps for safely handling GSK6853 from receipt to

preparation of a stock solution.
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Receiving and Inspection:

Upon receipt, inspect the external packaging for any signs of damage.

Don a single pair of nitrile gloves before handling the package.

Transport the sealed container to the designated potent compound handling area.

Preparation of the Handling Area:

Ensure the chemical fume hood or ventilated enclosure is functioning correctly.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment: vials, spatulas, solvent, pipettes, and waste

containers.

Donning Full PPE:

Put on the lab coat, two pairs of nitrile gloves (one over the other, with the inner pair

tucked under the coat sleeve), and safety glasses or goggles.

If weighing the powder outside of an enclosure, a respirator is required.

Weighing and Aliquoting (Inside a Fume Hood):

Perform all manipulations of the solid compound within the fume hood to minimize

inhalation risk.

Carefully open the primary container.

Use a dedicated, clean spatula to weigh the desired amount of GSK6853 onto weighing

paper or directly into a tared vial.

Avoid generating dust. If powder becomes airborne, cease work and allow the ventilation

to clear it.

Securely cap the primary container and the new aliquot vial.
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Solution Preparation:

Add the desired volume of solvent (e.g., DMSO) to the vial containing the GSK6853
powder.

Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Post-Handling Decontamination and Doffing PPE:

Wipe down the spatula, work surface, and any equipment with an appropriate cleaning

solvent (e.g., 70% ethanol).

Dispose of all contaminated disposables (gloves, bench paper, weighing paper) into the

designated cytotoxic/cytostatic waste container.

Doff PPE in the correct order: outer gloves, lab coat, inner gloves.

Wash hands thoroughly with soap and water.

Disposal Plan
Due to its potent biological activity, GSK6853 and all materials contaminated with it must be

treated as hazardous chemical waste.

Waste Segregation: All waste contaminated with GSK6853 must be segregated from regular

laboratory trash.[3][4]

Solid Waste:

Contaminated items such as gloves, pipette tips, vials, and bench paper should be placed

in a clearly labeled, sealed plastic bag or a designated purple-lidded waste bin for

cytotoxic/cytostatic materials.[4][5]

Unused or expired solid GSK6853 powder must be disposed of in its original container,

placed within a secondary container, and labeled as hazardous waste.
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Liquid Waste:

Aqueous solutions containing GSK6853 should be collected in a sealed, labeled

hazardous waste container. Do not pour down the drain.[6]

Organic solvent solutions (e.g., DMSO stocks) must be collected in a separate,

compatible, and clearly labeled hazardous waste container.

Final Disposal: All GSK6853 waste must be disposed of through a licensed hazardous waste

management company. The required method of disposal is high-temperature incineration.[5]

[7]

Workflow for Safe Handling of GSK6853
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Caption: Workflow for the safe handling and disposal of GSK6853.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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